Cas no 843652-83-5 (3-(1-benzothiophen-3-yl)propanenitrile)

• Product Name: 3-(1-benzothiophen-3-yl)propanenitrile
• CAS No: 843652-83-5
• MF: C₁₁H₉NS
• MW: 187.260861158371
• CID: 6259936
• PubChem ID: 59987058
• Update Time: 2025-05-20

3-(1-benzothiophen-3-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzothiophen-3-yl)propanenitrile
• AKOS013048101
• CS-0305777
• KVQFWOVQEKXJGX-UHFFFAOYSA-N
• EN300-1849872
• SCHEMBL5764990
• 3-(1-benzothien-3-yl)propanenitrile
• 843652-83-5
• 3-(benzo[b]thiophen-3-yl)propanenitrile

• Inchi： 1S/C11H9NS/c12-7-3-4-9-8-13-11-6-2-1-5-10(9)11/h1-2,5-6,8H,3-4H2
• InChI Key： KVQFWOVQEKXJGX-UHFFFAOYSA-N
• SMILES： S1C=C(CCC#N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 187.04557046g/mol
• Monoisotopic Mass: 187.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52Ų

Additional information on 3-(1-benzothiophen-3-yl)propanenitrile

Comprehensive Overview of 3-(1-benzothiophen-3-yl)propanenitrile (CAS No. 843652-83-5): Properties, Applications, and Industry Insights

3-(1-benzothiophen-3-yl)propanenitrile, with the CAS number 843652-83-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This nitrile derivative, featuring a benzothiophene core, exhibits unique structural properties that make it valuable for synthesizing bioactive molecules and advanced materials. Its molecular formula, C₁₁H₉NS, and precise chemical structure contribute to its versatility in synthetic chemistry.

Recent trends in drug discovery highlight the growing demand for heterocyclic compounds like 3-(1-benzothiophen-3-yl)propanenitrile. Researchers are particularly interested in its potential as a building block for kinase inhibitors and central nervous system (CNS) therapeutics, aligning with current searches for "novel neuroprotective agents" and "small molecule drug candidates." The compound's nitrile group offers reactivity for further functionalization, a feature frequently queried in organic synthesis forums.

In material science, this compound's aromatic benzothiophene moiety contributes to π-conjugation, making it relevant for organic electronics applications. Industry reports show rising searches for "benzothiophene-based semiconductors" and "nitrile-containing polymers," reflecting its potential in OLED technologies and conductive materials. The compound's thermal stability (typically stable up to 250°C) further enhances its industrial applicability.

Analytical characterization of CAS 843652-83-5 typically involves HPLC purity analysis (often >98%), GC-MS for identity confirmation, and NMR spectroscopy (showing characteristic peaks at 7.8-8.1 ppm for aromatic protons). These quality control aspects address common purchaser concerns about "how to verify nitrile compound purity" and "benzothiophene derivative characterization methods," frequently searched in chemical databases.

The synthesis of 3-(1-benzothiophen-3-yl)propanenitrile generally proceeds via Pd-catalyzed cross-coupling or nucleophilic substitution reactions, topics trending in "green chemistry optimization" discussions. Recent patent analyses reveal its incorporation in photovoltaic materials and biodegradable polymers, responding to sustainability-focused market demands. Storage recommendations (typically under inert gas at -20°C) cater to practical handling questions prevalent in laboratory management searches.

Market intelligence indicates growing procurement of 843652-83-5 by contract research organizations (CROs) and academic institutions, particularly for projects tagged with "structure-activity relationship studies" or "high-throughput screening." The compound's logP value (~2.5) and molecular weight (187.26 g/mol) make it favorable for medicinal chemistry applications, a point emphasized in recent "drug-likeness parameter" webinars.

Emerging applications include its use as a precursor for fluorescent probes in cellular imaging, addressing the popular search trend "small molecule imaging agents." Technical bulletins frequently highlight its compatibility with microwave-assisted synthesis techniques, a method growing in popularity due to efficiency benefits. Safety data sheets emphasize standard organic compound handling protocols, with no special restrictions under current global chemical regulations.

In conclusion, 3-(1-benzothiophen-3-yl)propanenitrile represents a multifaceted compound bridging pharmaceutical innovation and advanced material development. Its CAS registry number 843652-83-5 serves as a key identifier for researchers exploring structure-property relationships in benzothiophene derivatives. As synthetic methodologies advance and application research expands, this compound continues to demonstrate significant potential across cutting-edge scientific domains.